Cas no 1173025-75-6 (1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• CAS No: 1173025-75-6
• MF: C₁₄H₁₄ClN₃O₃
• MW: 307.732262134552
• CID: 6387483
• PubChem ID: 44092538
• Update Time: 2025-10-05

1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1173025-75-6
• AKOS024516787
• F5668-2984

• Inchi： 1S/C14H14ClN3O3/c1-8-16-14(21-17-8)9-5-13(19)18(7-9)10-3-4-12(20-2)11(15)6-10/h3-4,6,9H,5,7H2,1-2H3
• InChI Key： BTQKYKJWMORFOP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(Cl)=C2)CC(C2ON=C(C)N=2)CC1=O

Computed Properties

• Exact Mass: 307.0723690g/mol
• Monoisotopic Mass: 307.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

1-(3-Chloro-4-Methoxyphenyl)-4-(3-Methyl-1,2,4-Oxadiazol-5-yl)Pyrrolidin-2-one (CAS No. 1173025-75-6): A Comprehensive Overview

1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS No. 1173025-75-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidin-2-one derivative features a unique combination of 3-chloro-4-methoxyphenyl and 3-methyl-1,2,4-oxadiazole moieties, making it a promising candidate for various applications. The compound's structural complexity and potential biological activities have positioned it as a subject of interest in drug discovery programs worldwide.

The molecular structure of 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one combines several pharmacologically relevant features. The pyrrolidin-2-one core provides structural rigidity, while the 1,2,4-oxadiazole ring contributes to hydrogen bonding capabilities. The 3-chloro-4-methoxyphenyl group enhances lipophilicity, potentially improving membrane permeability. This balanced combination of hydrophilic and hydrophobic elements makes the compound particularly interesting for medicinal chemistry applications targeting central nervous system disorders and inflammatory conditions.

Recent studies have explored the potential of CAS 1173025-75-6 in addressing current healthcare challenges, including neurodegenerative diseases and chronic inflammation. The compound's structural similarity to known bioactive molecules suggests possible interactions with various biological targets, particularly those involved in oxidative stress pathways. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, which represents a cutting-edge approach in modern drug discovery.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The 1,2,4-oxadiazole ring formation often serves as the key step, requiring optimized conditions to achieve good yields. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In the context of current pharmaceutical trends, CAS 1173025-75-6 aligns with the growing interest in small molecule modulators of protein function. The compound's potential applications extend beyond traditional drug development, including possible uses in diagnostic imaging and as a chemical probe for biological research. Its balanced physicochemical properties make it particularly suitable for formulation development, addressing one of the major challenges in modern drug delivery.

The agrochemical industry has also shown interest in 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, particularly for its potential as a lead compound in developing new crop protection agents. The 3-methyl-1,2,4-oxadiazol-5-yl moiety is known to contribute to pesticidal activity in related compounds, while the 3-chloro-4-methoxyphenyl group may enhance environmental stability. These features make it relevant to current agricultural challenges, including resistance management and reduced environmental impact.

From a commercial perspective, CAS 1173025-75-6 represents an important intermediate in specialty chemical production. The compound's unique structure makes it valuable for custom synthesis and contract research organizations serving the pharmaceutical and agrochemical sectors. Market analysts note growing demand for such structurally diverse building blocks as drug discovery approaches become increasingly sophisticated.

Environmental and safety considerations for 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound. Researchers emphasize the importance of proper waste disposal methods to minimize environmental impact, particularly given the presence of the chloro substituent.

Future research directions for CAS 1173025-75-6 include detailed structure-activity relationship studies to optimize its biological profile. Computational chemistry approaches are being employed to predict potential target interactions and guide synthetic modifications. The compound's versatility makes it a strong candidate for fragment-based drug discovery, an area of significant growth in pharmaceutical research.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one represents an important addition to the toolbox of medicinal and agrochemical researchers. Its unique structural features and potential applications align well with current scientific and industrial needs, from drug discovery to sustainable agriculture. As research continues, this compound may yield valuable insights and applications across multiple scientific disciplines.